6-(dimethylphosphoryl)pyridine-3-carbaldehyde
Overview
Description
6-(dimethylphosphoryl)pyridine-3-carbaldehyde is a chemical compound . It is related to pyridine-3-carbaldehyde, also known as nicotinaldehyde, which is an organic compound with the formula C5H4NCHO . Pyridine-3-carbaldehyde is one of three isomeric pyridinaldehydes, the others being pyridine-2-carboxaldehyde and pyridine-4-carboxaldehyde . It is a colorless liquid that is commercially available .
properties
| { "Design of the Synthesis Pathway": "The synthesis of 6-(dimethylphosphoryl)pyridine-3-carbaldehyde can be achieved through a multi-step reaction pathway involving the conversion of pyridine to 3-pyridinecarboxaldehyde, followed by the introduction of a dimethylphosphoryl group at the 6-position of the pyridine ring.", "Starting Materials": [ "Pyridine", "Formaldehyde", "Dimethylphosphoryl chloride", "Sodium hydroxide", "Acetic acid", "Ethanol" ], "Reaction": [ "Step 1: Pyridine is reacted with formaldehyde in the presence of sodium hydroxide to form 3-pyridinecarboxaldehyde.", "Step 2: 3-pyridinecarboxaldehyde is then reacted with dimethylphosphoryl chloride in the presence of acetic acid to introduce the dimethylphosphoryl group at the 6-position of the pyridine ring, forming 6-(dimethylphosphoryl)pyridine-3-carbaldehyde.", "Step 3: The final product is purified by recrystallization from ethanol." ] } | |
CAS RN |
2624118-98-3 |
Product Name |
6-(dimethylphosphoryl)pyridine-3-carbaldehyde |
Molecular Formula |
C8H10NO2P |
Molecular Weight |
183.1 |
Purity |
95 |
Origin of Product |
United States |
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